Cas no 2172008-22-7 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2172008-22-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6182995
• PubChem ID: 165505132
• Update Time: 2025-06-14

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• EN300-1476351
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid
• 2172008-22-7

• Inchi： 1S/C26H32N2O5/c1-3-4-9-18(15-24(29)27-17(2)14-25(30)31)28-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： KBYMGOGWCTXUPD-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2172008-22-7)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2172008-22-7) is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide synthesis reagents," reflecting its critical role in modern biochemistry and drug development.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and biotechnology. The Fmoc group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid ensures high selectivity and stability during peptide chain assembly, addressing common challenges like side reactions. This aligns with trending topics such as "next-generation therapeutics" and "precision medicine," where tailored peptides play a pivotal role.

The versatility of this compound extends to its applications in bioconjugation and protein engineering. Its carboxylic acid terminus allows for covalent attachment to other biomolecules, a feature frequently explored in "drug delivery systems" and "diagnostic probes." Laboratories prioritizing "green chemistry" also appreciate its compatibility with environmentally friendly solvents, reducing the ecological footprint of synthetic workflows.

From a structural perspective, the heptanamido spacer in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid enhances solubility and flexibility, critical for designing bioactive peptides. This property is particularly relevant to queries like "improving peptide bioavailability" or "peptide-based drug design," which dominate academic and industrial research forums. The compound’s CAS No. 2172008-22-7 serves as a key identifier in regulatory documentation and patent filings, underscoring its commercial significance.

Quality control protocols for 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid emphasize HPLC and mass spectrometry to ensure purity, a topic often searched alongside "analytical validation in peptide synthesis." As the pharmaceutical industry shifts toward "continuous manufacturing," such high-purity intermediates are indispensable for scalable production.

In summary, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2172008-22-7) bridges fundamental research and applied science, answering pressing needs in "peptide therapeutics" and "biomaterial innovation." Its design and utility reflect the convergence of chemistry, biology, and engineering—a triad driving the future of life sciences.